Cas no 130217-22-0 (Kauran-18-oic acid,9,11,16,17-tetrahydroxy-15-oxo-, (4a,11b,16a)- (9CI))

• Product Name: Kauran-18-oic acid,9,11,16,17-tetrahydroxy-15-oxo-, (4a,11b,16a)- (9CI)
• CAS No: 130217-22-0
• MF: C₂₀H₃₀O₇
• MW: 382.448007106781
• CID: 177972
• PubChem ID: 14610580
• Update Time: 2025-07-09

Kauran-18-oic acid,9,11,16,17-tetrahydroxy-15-oxo-, (4a,11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Kauran-18-oic acid,9,11,16,17-tetrahydroxy-15-oxo-, (4a,11b,16a)- (9CI)
• (-)-Adenostemmoic acid E
• 1H-2,10a-Ethanophenanthrene,kauran-18-oic acid deriv.
• Adenostemmoic acid E
• 130217-22-0
• AKOS040762800

• Inchi： 1S/C20H30O7/c1-16(15(24)25)5-3-6-17(2)12(16)4-7-18-9-11(8-13(22)20(17,18)27)19(26,10-21)14(18)23/h11-13,21-22,26-27H,3-10H2,1-2H3,(H,24,25)
• InChI Key： DPPVSQWFKIAOLU-UHFFFAOYSA-N
• SMILES： OC12C(CC3C(CO)(C(C1(CCC1C(C(=O)O)(C)CCCC21C)C3)=O)O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 382.19915329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 52.54

Kauran-18-oic acid,9,11,16,17-tetrahydroxy-15-oxo-, (4a,11b,16a)- (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on Kauran-18-oic acid,9,11,16,17-tetrahydroxy-15-oxo-, (4a,11b,16a)- (9CI)

Kauran-18-oic acid, 9,11,16,17-tetrahydroxy-15-oxo-, (4a,11b,16a)- (9CI): A Comprehensive Overview

Kauran-18-oic acid, 9,11,16,17-tetrahydroxy-15-oxo-, (4a,11b,16a)- (9CI), with the CAS number 130217-22-0, is a complex diterpenoid compound that has garnered significant attention in the fields of natural product chemistry and pharmaceutical research. This compound is derived from the Kaurane skeleton, a class of diterpenoids known for their diverse biological activities and potential therapeutic applications. The intricate structure of Kauran-18-oic acid includes multiple hydroxyl groups and a ketone functionality, which contribute to its unique chemical and biological properties.

The chemical structure of Kauran-18-oic acid is characterized by a tetracyclic diterpenoid framework with specific hydroxylation and oxidation patterns. The presence of four hydroxyl groups at positions 9, 11, 16, and 17, along with a ketone at position 15, imparts significant polarity and reactivity to the molecule. These functional groups are crucial for the compound's interactions with biological targets and its potential pharmacological effects.

Recent studies have highlighted the biological activities of Kauran-18-oic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that Kauran-18-oic acid may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Another area of interest is the anticancer activity of Kauran-18-oic acid. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK. These findings indicate that Kauran-18-oic acid could be a promising lead compound for the development of novel anticancer agents.

In addition to its anti-inflammatory and anticancer properties, Kauran-18-oic acid has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and reduce the accumulation of β-amyloid peptides in cell models of Alzheimer's disease. These neuroprotective effects are attributed to the compound's ability to scavenge free radicals and modulate intracellular signaling pathways involved in neuronal survival.

The pharmacokinetic properties of Kauran-18-oic acid are another important aspect of its evaluation as a potential therapeutic agent. Preliminary studies have indicated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. However, further research is needed to optimize its pharmacological properties and enhance its therapeutic efficacy.

In conclusion, Kauran-18-oic acid, 9,11,16,17-tetrahydroxy-15-oxo-, (4a,11b,16a)- (9CI) (CAS No. 130217-22-0) is a promising natural product with a wide range of biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it an attractive candidate for further pharmaceutical development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases. As our understanding of this compound continues to grow, it holds significant promise for advancing medical treatments in multiple areas.